![molecular formula C17H16ClNO B3846423 3-(2-chlorophenyl)-N-(1-phenylethyl)acrylamide](/img/structure/B3846423.png)
3-(2-chlorophenyl)-N-(1-phenylethyl)acrylamide
Overview
Description
3-(2-chlorophenyl)-N-(1-phenylethyl)acrylamide, also known as CPCA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. CPCA is a small molecule that can be synthesized using various methods.
Mechanism of Action
The mechanism of action of 3-(2-chlorophenyl)-N-(1-phenylethyl)acrylamide is not fully understood. However, it is believed to act as a modulator of the endocannabinoid system. This compound has been shown to interact with the CB1 receptor, which is a target for many drugs used to treat pain and inflammation. This compound has also been found to inhibit the activity of the enzyme FAAH, which breaks down endocannabinoids.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal models of pain, this compound has been found to reduce pain-related behaviors. Additionally, this compound has been shown to reduce inflammation in animal models of arthritis. This compound has also been studied for its potential anticancer properties, as it has been shown to inhibit the growth of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
3-(2-chlorophenyl)-N-(1-phenylethyl)acrylamide has several advantages for use in lab experiments. It is a small molecule that can be easily synthesized and modified. Additionally, this compound has been shown to have analgesic and anti-inflammatory effects, making it a useful tool for studying pain and inflammation. However, there are also limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, and its effects may vary depending on the model used.
Future Directions
There are several future directions for research on 3-(2-chlorophenyl)-N-(1-phenylethyl)acrylamide. One area of interest is its potential use as a treatment for pain and inflammation. Additionally, further studies are needed to fully understand its mechanism of action and its effects on the endocannabinoid system. Another area of interest is its potential use as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. Further research is needed to determine its efficacy in vivo and its potential as a cancer treatment.
In conclusion, this compound is a chemical compound that has gained attention in the scientific community due to its potential applications in research. It can be synthesized using various methods and has been studied for its potential use in pain, inflammation, and cancer research. This compound's mechanism of action is not fully understood, but it is believed to act as a modulator of the endocannabinoid system. While this compound has several advantages for use in lab experiments, there are also limitations to its use. Future research on this compound will help to further understand its potential applications and limitations.
Scientific Research Applications
3-(2-chlorophenyl)-N-(1-phenylethyl)acrylamide has been used in various scientific research applications, including studies on pain, inflammation, and cancer. This compound has been shown to have analgesic effects in animal models of pain. It has also been found to reduce inflammation in animal models of arthritis. Additionally, this compound has been studied for its potential anticancer properties, as it has been shown to inhibit the growth of cancer cells in vitro.
Properties
IUPAC Name |
(E)-3-(2-chlorophenyl)-N-(1-phenylethyl)prop-2-enamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClNO/c1-13(14-7-3-2-4-8-14)19-17(20)12-11-15-9-5-6-10-16(15)18/h2-13H,1H3,(H,19,20)/b12-11+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFDGDZNJFOGGCA-VAWYXSNFSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)C=CC2=CC=CC=C2Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C1=CC=CC=C1)NC(=O)/C=C/C2=CC=CC=C2Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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